Cas no 31697-10-6 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1))

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1)
• CAS No: 31697-10-6
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• CID: 312517
• PubChem ID: 2775616
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1)
• ethyl 3-hydrazinyl-5-methyl-1H-pyrazole-4-carboxylate,chloride
• 1H-pyrazole-4-carboxylic acid, 3-hydrazino-5-methyl-, chloride, ethyl ester
• ethyl 3-hydrazino-5-methyl-1H-pyrazole-4-carboxylate hydrochloride
• Ethyl 3-hydrazino-5-methyl-1H-pyrazole-4-carboxylate monohydrochloride
• ethyl 3-hydrazinyl-5-methyl-1H-pyrazole-4-carboxylate
• NSC-518313
• 3-Hydrazino-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester hydrochloride salt (1
• ethyl 5-hydrazinyl-3-methyl-1H-pyrazole-4-carboxylate hydrochloride
• NSC518313
• 31697-10-6
• NS00084375
• AKOS015966607
• ethyl 5-hydrazino-3-methyl-1H-pyrazole-4-carboxylate hydrochloride

• Inchi： 1S/C7H12N4O2.ClH/c1-3-13-7(12)5-4(2)10-11-6(5)9-8;/h3,8H2,1-2H3,(H2,9,10,11);1H
• InChI Key： MIVXLCHQGQNODO-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C(NN)=NNC=1C)=O

Computed Properties

• Exact Mass: 220.07289
• Monoisotopic Mass: 220.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.332
• Boiling Point: 384.9°Cat760mmHg
• Flash Point: 186.6°C
• PSA: 93.03